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Compound of Interest

Compound Name: Folate sodium

Cat. No.: B1496492

For researchers, scientists, and drug development professionals, ensuring workplace safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Folate sodium, including operational procedures and disposal plans. Adherence to
these guidelines will help maintain a safe laboratory environment.

Personal Protective Equipment (PPE)

While Folate sodium is not generally classified as a hazardous substance, adherence to
standard laboratory safety protocols is crucial to minimize any potential risks.[1] The following
personal protective equipment is recommended:

PPE Category Item Specifications
) Tightly fitting to protect against
Eye Protection Safety glasses or goggles dust
ust.
) Chemical-impermeable gloves
Hand Protection Gloves

(e.g., nitrile or neoprene).

) Laboratory coat or disposable To prevent contact with skin
Body Protection )
gown and clothing.[2]

Recommended when handling
Respiratory Protection Dust mask or respirator the powder form to avoid
inhalation of dust.[1][3]
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Handling and Storage

Proper handling and storage are critical to maintain the integrity of Folate sodium and the
safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.[4][5]

Work in a well-ventilated area to minimize dust inhalation.[3][4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where Folate sodium is handled.
Storage:

e Store in a cool, dry, and dark place.[6]

o Keep the container tightly closed.[7]

« Recommended storage temperatures are 0-4°C for short-term (days to weeks) and -20°C for
long-term (months to years).[6][7]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is necessary.
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Emergency Situation Procedure

Wash the affected area with soap and plenty of
) water for at least 15 minutes. Remove
Skin Contact . . Lo .
contaminated clothing. If irritation persists, seek

medical attention.[4][8]

Rinse thoroughly with plenty of water for at least

15 minutes, lifting the upper and lower eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek medical attention.[4][8]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. If the person is conscious, give them a
Ingestion .
large amount of water to dilute the substance.

Seek medical attention.[4][5]

For small spills, carefully sweep or scoop up the
material, avoiding dust generation. Place the
collected material into a suitable, labeled

Spill container for disposal. Clean the spill area
thoroughly with water.[1][9] For large spills,
evacuate the area and contact emergency

services.[4]

Disposal Plan

The disposal of Folate sodium must comply with all federal, state, and local regulations.

o Waste Classification: While not typically classified as hazardous, it is important to consult
local regulations to determine if your waste is considered hazardous.[9]

o Containment: Place Folate sodium waste in a clearly labeled, sealed container.[9] Do not
mix with other chemical waste.[9]
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o Disposal Route: Contact your institution's environmental health and safety (EHS) office for
specific disposal instructions. Depending on local regulations, disposal options may include
incineration or landfilling by a licensed waste disposal company.[9]

Procedural Workflow for Handling Folate Sodium

The following diagram illustrates the standard operating procedure for safely handling Folate
sodium in a laboratory setting.
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Workflow for Handling Folate sodium
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'
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Caption: Standard operating procedure for handling Folate sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

. datasheets.scbt.com [datasheets.scbt.com]

. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
. monobind.com [monobind.com]

. medkoo.com [medkoo.com]

. Folate sodium | TargetMol [targetmol.com]

. hmdb.ca [hmdb.ca]

°
(] [00] ~ » (621 iy w

. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Folate Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496492#personal-protective-equipment-for-
handling-folate-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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